Cas no 20926-47-0 (N-(4-bromophenyl)-5-methyl-5-nitro-1,3,2-dioxaphosphinan-2-amine 2-oxide)

• Product name: N-(4-bromophenyl)-5-methyl-5-nitro-1,3,2-dioxaphosphinan-2-amine 2-oxide
• CAS No: 20926-47-0
• MF: C₁₀H₁₂BrN₂O₅P
• MW: 351.090442657471
• CID: 910784
• PubChem ID: 265591

N-(4-bromophenyl)-5-methyl-5-nitro-1,3,2-dioxaphosphinan-2-amine 2-oxide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-5-methyl-5-nitro-1,3,2-dioxaphosphinan-2-amine 2-oxide
• 2-(4-Bromoanilino)-5-methyl-5-nitro-1,3,2lambda~5~-dioxaphosphinan-2-one
• DTXSID30943193
• 20926-47-0
• NSC101786
• NSC-101786

• Inchi： InChI=1S/C10H12BrN2O5P/c1-10(13(14)15)6-17-19(16,18-7-10)12-9-4-2-8(11)3-5-9/h2-5H,6-7H2,1H3,(H,12,16)
• InChI Key： BUMCQIIJJMKCNV-UHFFFAOYSA-N
• SMILES： CC1(COP(=O)(OC1)NC2=CC=C(C=C2)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.96676
• Monoisotopic Mass: 349.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.68
• Boiling Point: 422.4°C at 760 mmHg
• Flash Point: 209.2°C
• Refractive Index: 1.594
• PSA: 90.7
• LogP: 3.64750